molecular formula C15H13ClN2OS B2642537 N-[5-[(2-Chlorophenyl)methylsulfanyl]pyridin-2-yl]prop-2-enamide CAS No. 2305480-37-7

N-[5-[(2-Chlorophenyl)methylsulfanyl]pyridin-2-yl]prop-2-enamide

Cat. No.: B2642537
CAS No.: 2305480-37-7
M. Wt: 304.79
InChI Key: JUKDNNPOQOYCQU-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. Researchers have designed and synthesized novel derivatives based on the pyrazinamide scaffold. These derivatives were specifically targeted as potential anti-tubercular agents against Mycobacterium tuberculosis H37Ra . The synthetic pathway likely includes steps such as condensation, cyclization, and functional group modifications.

Safety and Hazards

  • Toxicity : The compound’s cytotoxicity on human embryonic kidney cells (HEK-293) was evaluated and found to be non-toxic .

Properties

IUPAC Name

N-[5-[(2-chlorophenyl)methylsulfanyl]pyridin-2-yl]prop-2-enamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13ClN2OS/c1-2-15(19)18-14-8-7-12(9-17-14)20-10-11-5-3-4-6-13(11)16/h2-9H,1,10H2,(H,17,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JUKDNNPOQOYCQU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC(=O)NC1=NC=C(C=C1)SCC2=CC=CC=C2Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13ClN2OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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